In‑Vitro Resistance Barrier: Time to Emergence of Resistant Variants Under Dose‑Escalation Selection
In a direct head‑to‑head serial passage study using HIV‑1 IIIb‑infected MT‑2 cells under increasing drug concentrations, lepetegravir (GS‑1720) selected for resistance‑associated integrase variants only after >300 days in culture, compared with 140 days for bictegravir (BIC) and 119 days for elvitegravir (EVG) [1]. For the HXB2 virus strain, the S153Y variant emerged at 112 days under GS‑1720 at 16‑fold its EC₅₀ [1]. Site‑directed S153 mutants remained fully susceptible to GS‑1720 and all five approved INSTIs (fold‑change <2.7) [1]. This evidence establishes GS‑1720 as having a resistance barrier that is comparable to bictegravir and substantially higher than earlier‑generation INSTIs.
| Evidence Dimension | Time to emergence of resistance‑associated integrase variants in dose‑escalation serial passage (HIV‑1 IIIb in MT‑2 cells) |
|---|---|
| Target Compound Data | >300 days (variant S153F) |
| Comparator Or Baseline | Bictegravir: 140 days (variant S153S/Y); Elvitegravir: 119 days (variant P145S) |
| Quantified Difference | GS‑1720 >2.1‑fold longer than BIC; >2.5‑fold longer than EVG |
| Conditions | HIV‑1 IIIb‑infected MT‑2 cells; increasing drug concentrations; genotypic and phenotypic characterization of emergent variants |
Why This Matters
For a compound intended for a once‑weekly oral regimen with infrequent dosing, a high resistance barrier is critical to prevent virologic breakthrough between doses; GS‑1720’s >300‑day barrier to resistance in vitro exceeds that of earlier INSTIs and matches the best‑in‑class comparator bictegravir.
- [1] Hansen D, Lee G, Singer E, et al. 724 – In Vitro Resistance Profile for GS‑1720, a Potent Once‑Weekly Oral InSTI in Clinical Development. CROI 2025; Abstract 724. View Source
